Cas no 2680838-14-4 (3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680838-14-4
• MF: C₁₈H₁₆F₃NO₄
• MW: 367.319155693054
• CID: 5625387
• PubChem ID: 165939241
• Update Time: 2025-07-02

3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(benzyloxy)phenyl]-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2680838-14-4
• EN300-28300582
• 3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C18H16F3NO4/c19-18(20,21)17(25)22-15(10-16(23)24)13-6-8-14(9-7-13)26-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,22,25)(H,23,24)
• InChI Key： LMLCWMXCMVWZML-UHFFFAOYSA-N
• SMILES： FC(C(NC(CC(=O)O)C1C=CC(=CC=1)OCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 367.10314248g/mol
• Monoisotopic Mass: 367.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680838-14-4)

3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680838-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both aromatic and fluorinated functional groups, which contribute to its unique chemical properties and potential biological activities. The structure of this molecule incorporates a benzyloxy substituent at the 3-4 position of a phenyl ring, linked to a propanoic acid moiety that is further modified by an 2,2,2-trifluoroacetamido group. Such structural features make it a versatile intermediate in the synthesis of more complex pharmacophores.

The benzyloxy group is known for its ability to enhance the solubility and stability of molecules in biological systems, while the trifluoroacetamido moiety introduces fluorine atoms, which are widely recognized for their ability to modulate metabolic pathways and improve binding affinity in drug candidates. The combination of these functional groups in 3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid suggests potential applications in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to increased metabolic stability, improved bioavailability, and enhanced binding interactions with biological targets. For instance, studies have demonstrated that fluorine substitution at specific positions in drug molecules can significantly alter their pharmacological profiles. The presence of the trifluoroacetamido group in 3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid aligns with this trend, making it a valuable building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex scaffolds. The propanoic acid moiety can serve as a reactive site for further functionalization via esterification, amidation, or other coupling reactions. This flexibility allows chemists to tailor the properties of derived compounds for specific applications. For example, derivatives of this molecule could be explored as inhibitors or modulators of enzymes involved in inflammatory pathways or as components of targeted therapies for cancer.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of compounds like 3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid. Techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have made it possible to introduce fluorinated groups with high precision and yield. These innovations are crucial for accelerating the discovery and development of novel drugs that incorporate fluorine atoms.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug design. Many successful drugs on the market contain one or more fluorine atoms, which contribute to their efficacy and safety profiles. For instance, fluoroquinolones are well-known for their broad-spectrum antimicrobial activity due to the presence of fluorine atoms in their structures. Similarly, other therapeutic classes such as antiviral and anticancer agents have benefited from fluorine incorporation.

From a biochemical perspective, the benzyloxy group can influence protein-ligand interactions by affecting hydrophobicity and electronic distribution around the binding site. This makes 3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid a promising candidate for designing molecules that interact with biological targets with high specificity. Furthermore, the trifluoroacetamido group can enhance lipophilicity and reduce susceptibility to enzymatic degradation, thereby improving drug delivery and therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include nucleophilic aromatic substitution reactions to introduce the benzyloxy group followed by protection-deprotection strategies to handle reactive functional groups. The introduction of the trifluoroacetamido moiety often involves reductive amination or other amide-forming reactions under controlled conditions.

In conclusion,3-4-(benzyloxy)phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680838-14-4) represents an intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. The growing interest in fluorinated compounds underscores its importance as a building block for next-generation drugs.